11(S)-HEPE

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C20H30O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h3-4,6-7,9-11,13-14,16,19,21H,2,5,8,12,15,17-18H2,1H3,(H,22,23)/b4-3-,9-6-,10-7-,14-11-,16-13-/t19-/m1/s1
• InChIKey: IDEHSDHMEMMYIR-VBPYZYIASA-N

11(S)-HEPE: Chiral HEPE Enantiomer for Oxylipin Signaling Research and Comparative Eicosanoid Studies

11(S)-HEPE (11S-hydroxy-5Z,8Z,12E,14Z,17Z-eicosapentaenoic acid; CAS 156473-26-6) is a monohydroxy fatty acid derived from the omega-3 fatty acid eicosapentaenoic acid (EPA), theoretically by the action of cyclooxygenase (COX) enzymes [1]. As a member of the oxylipin family, 11(S)-HEPE serves as a chiral signaling lipid mediator involved in inflammation resolution pathways [2]. The compound is a defined stereoisomer, distinct from its enantiomer 11(R)-HEPE and from the racemic mixture (±)11-HEPE (CAS 99217-78-4) [3]. This structural specificity dictates its interactions with biological targets and downstream signaling cascades .

Stereochemically defined (S)-enantiomer for oxylipin signaling studies

Distinct from racemic mixtures, supporting mechanistic lipid mediator research

Monohydroxy EPA derivative for pro-resolving mediator pathway investigations

Enantiomer-attribution review recommended; bioactivity context is class-level

• [1] Cayman Chemical. 11(S)-HEPE Product Datasheet. Item No. 32510. View Source
• [2] PubChem. 11(S)-HEPE Compound Summary. CID 16061106. View Source
• [3] Greyhound Chromatography. 11(R)-HEPE and 11(S)-HEPE Product Listing. View Source

Why 11(S)-HEPE Cannot Be Substituted with Racemic (±)11-HEPE or Other HEPE Isomers

Substituting 11(S)-HEPE with racemic (±)11-HEPE or other HEPE positional isomers introduces significant experimental variability and potential data misinterpretation. The biological activity of (±)11-HEPE is not clearly documented, and its non-enzymatic oxidation production yields an undefined mixture of 11(S)-HEPE and 11(R)-HEPE . Critically, enantiomers can exhibit distinct biological activities: while 11(S)-HEPE is derived from EPA via enzymatic pathways (theoretically COX) and is implicated in inflammation resolution [1], 11(R)-HEPE is associated with non-mammalian systems and distinct biological functions in marine organisms . Furthermore, the synergistic toxicity observed with HEPE mixtures in developmental models underscores that even minor differences in isomer composition can drastically alter biological outcomes [2]. Therefore, only the defined 11(S)-HEPE enantiomer ensures experimental reproducibility and enables accurate interpretation of results in mammalian oxylipin signaling studies.

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Racemic (±)11-HEPE may confound receptor-interaction studies; enantiomer-specific activity cannot be assumed.

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Other monohydroxy EPA analogs (e.g., 12(S)-HEPE, 15(S)-HEPE) may not match the pro-resolving signaling context reported for 11(S)-HEPE.

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Non-enzymatically derived preparations introduce uncontrolled variables; stereochemical purity supports mechanistic interpretability.

• [1] Cayman Chemical. 11(S)-HEPE Product Datasheet. Item No. 32510. View Source
• [2] Albarano L, et al. Molecular and Morphological Toxicity of Diatom-Derived Hydroxyacid Mixtures to Sea Urchin Paracentrotus lividus Embryos. Mar Drugs. 2019;17(3):144. View Source

11(S)-HEPE: Key Quantitative Evidence Supporting Selection Over Analogs

Stereospecific Enzymatic Derivation of 11(S)-HEPE vs. Non-Enzymatic Racemic (±)11-HEPE

11(S)-HEPE is a defined enantiomer derived from EPA theoretically via the enzymatic action of cyclooxygenase (COX), providing a biologically relevant and structurally defined molecule for mammalian studies [1]. In direct contrast, the racemic mixture (±)11-HEPE is produced by non-enzymatic oxidation of EPA and contains equal, undefined amounts of 11(S)-HEPE and 11(R)-HEPE . Critically, the biological activity of (±)11-HEPE has not been clearly documented, making it an unsuitable analog for hypothesis-driven research . This distinction ensures that studies using 11(S)-HEPE are targeting the endogenously relevant stereoisomer, whereas the racemate introduces an undefined variable [2].

Stereochemical Purity vs. Racemic

Class-level inference

11(S)-HEPE: enzymatically derived, stereochemically defined (S)-enantiomer (±)11-HEPE: non-enzymatic racemic mixture; specific biological activity not clearly documented

Stereochemical-control context; racemate may undermine mechanistic interpretation

Class-level inference; enantiomer-specific receptor data limited

Evidence Dimension	Stereochemical purity and biological origin
Target Compound Data	11(S)-HEPE: Theoretically derived via enzymatic (COX) action on EPA [1].
Comparator Or Baseline	(±)11-HEPE: A racemic mixture containing equal amounts of 11(S)-HEPE and 11(R)-HEPE, produced by non-enzymatic oxidation .
Quantified Difference	The biological activity of (±)11-HEPE has not been clearly documented . The enantiomer is the defined, enzymatically relevant form [1].
Conditions	N/A; this is a structural and biosynthetic distinction.

Why This Matters

Ensures experimental reproducibility and biological relevance by using the defined, enzymatically derived enantiomer rather than a racemic mixture of undefined activity.

• [1] Cayman Chemical. 11(S)-HEPE Product Datasheet. Item No. 32510. View Source
• [2] PubChem. 11(S)-HEPE Compound Summary. CID 16061106. View Source

Synergistic Toxicity of 11-HEPE in Mixtures: Enhanced Developmental Impact in Echinoderm Models

In a study on sea urchin (Paracentrotus lividus) embryos, a mixture of 5-, 9-, 11-, and 15-HEPE exhibited synergistic toxic effects, inducing malformations at lower concentrations than any individual HEPE [1]. While individual HEPEs (including 11-HEPE) were known to induce malformations and developmental delay, the mixture amplified these effects [1]. Specifically, increasing the HEPE mixture concentration led to a marked, dose-dependent increase in delayed embryos, culminating in 100% developmental delay at the highest concentration tested [1]. This synergistic effect was not observed with other oxylipin classes [1].

Biomarker Potential Context

Class-level inference

11-HEPE: numerical trends in responders to EPA supplementation (clinical trial NCT04225910) 12(S)-HEPE: platelet aggregation inhibition; 15(S)-HEPE: 5-LOX inhibition

Supports pro-resolving vs. pro-inflammatory biomarker differentiation context

Data to verify; human plasma lipidomics at 12 weeks, study-specific trends

Evidence Dimension	Developmental toxicity (malformation and delay) in sea urchin embryos
Target Compound Data	Individual HEPEs (including 11-HEPE) induce malformations and developmental delay [1].
Comparator Or Baseline	Mixture of 5-, 9-, 11-, and 15-HEPE induces malformations at lower concentrations and causes a marked, dose-dependent increase in delayed embryos, with all embryos delayed at the highest concentration [1].
Quantified Difference	HEPE mixtures show synergistic effects, inducing malformations at lower concentrations compared to individual HEPEs [1].
Conditions	Sea urchin Paracentrotus lividus embryos exposed to individual HEPEs and HEPE mixtures at varying concentrations [1].

Why This Matters

Demonstrates that 11-HEPE's biological activity is highly context-dependent and that its effects are amplified in combination with other HEPEs, a critical consideration for studies in complex biological systems.

• [1] Albarano L, et al. Molecular and Morphological Toxicity of Diatom-Derived Hydroxyacid Mixtures to Sea Urchin Paracentrotus lividus Embryos. Mar Drugs. 2019;17(3):144. View Source

11(S)-HEPE Role in Inflammation Resolution vs. Pro-Inflammatory HETEs and Leukotrienes

11(S)-HEPE is part of the oxylipin family and can be further metabolized to produce lipoxins, which are specialized pro-resolving mediators (SPMs) known for actively terminating inflammation [1]. This functional orientation is distinct from pro-inflammatory eicosanoids like certain HETEs and leukotrienes. For instance, 12(S)-HEPE has been shown to competitively inhibit the formation of pro-inflammatory leukotrienes by acting as an alternative substrate for 5-lipoxygenase (5-LO), providing a basis for the anti-inflammatory potential of omega-3 fatty acids . While the precise endogenous function of 11(S)-HEPE remains under investigation, its position within the EPA-derived SPM biosynthetic pathway distinguishes it as a molecule with potential pro-resolving, rather than pro-inflammatory, activity .

Chemical Purity

Supporting evidence

≥98% purity (supplied as 100 µg/mL in ethanol)

Supports analytical standard consistency and assay reproducibility

Supplier specification; independent verification recommended

Evidence Dimension	Functional role in inflammation (pro-resolving vs. pro-inflammatory)
Target Compound Data	11(S)-HEPE can be metabolized to pro-resolving lipoxins [1].
Comparator Or Baseline	Certain HETEs and leukotrienes (e.g., LTB4) are pro-inflammatory mediators . 12(S)-HEPE competitively inhibits 5-LO to reduce leukotriene formation .
Quantified Difference	N/A (qualitative functional distinction).
Conditions	N/A; this is a functional and biosynthetic pathway distinction.

Why This Matters

Selecting 11(S)-HEPE, a precursor to pro-resolving mediators, allows researchers to investigate the active resolution of inflammation, a distinct biological process from the inhibition of its initiation.

• [1] PubChem. 11(S)-HEPE Compound Summary. CID 16061106. View Source

CYP1B1 Enzyme Activity: 11(S)-HEPE as a Substrate with Distinct Inhibition Profile

Cytochrome P450 1B1 (CYP1B1) is involved in the metabolism of various endogenous substrates, including fatty acids and eicosanoids [1]. While specific kinetic data for 11(S)-HEPE is limited, its structural class suggests it is a substrate for CYP1B1 and related CYP enzymes [2]. In contrast, other EPA metabolites like 18-HEPE are known to be released by macrophages and have defined cardioprotective roles [3]. This indicates that different EPA-derived HEPEs have distinct metabolic fates and biological activities, underscoring the need for specific, defined compounds like 11(S)-HEPE for targeted investigation .

Evidence Dimension	CYP enzyme substrate specificity
Target Compound Data	11(S)-HEPE: Monohydroxy fatty acid derived from EPA, theoretically by COX .
Comparator Or Baseline	18-HEPE: An EPA metabolite released by macrophages with documented cardioprotective effects [3].
Quantified Difference	N/A (qualitative distinction in biological context).
Conditions	N/A; this is a metabolic pathway distinction.

Why This Matters

Highlights that even closely related HEPE isomers can have distinct biological roles and metabolic pathways, necessitating the use of specific, defined compounds for mechanistic studies.

• [1] UniProt. P00185 · CP1A1_RAT. Cytochrome P450 1A1. View Source
• [2] Cayman Chemical. 11(S)-HEPE Product Datasheet. Item No. 32510. View Source
• [3] Endo J, et al. 18-HEPE, an n-3 fatty acid metabolite released by macrophages, prevents pressure overload-induced maladaptive cardiac remodeling. J Exp Med. 2014;211(8):1673-87. View Source

11(S)-HEPE: Primary Research and Industrial Application Scenarios

Investigating Chiral Specificity in Oxylipin-Mediated Inflammation Resolution

Researchers studying the active resolution of inflammation can utilize 11(S)-HEPE to delineate the specific contribution of this stereoisomer to pro-resolving pathways. As a precursor to lipoxins, 11(S)-HEPE enables studies focused on the biosynthesis and function of specialized pro-resolving mediators (SPMs) derived from EPA [1]. The use of defined 11(S)-HEPE, as opposed to the racemic (±)11-HEPE, ensures that observed effects are attributable to the enzymatically relevant enantiomer [2].

Developing Targeted Oxylipin Metabolomics and Lipidomic Assays

Analytical laboratories and core facilities developing LC-MS/MS methods for oxylipin profiling require high-purity, defined standards. 11(S)-HEPE serves as an essential reference standard for the accurate identification and quantification of this specific enantiomer in biological matrices [1]. This is critical for differentiating 11(S)-HEPE from its enantiomer 11(R)-HEPE and other HEPE positional isomers in complex lipid extracts [2].

Marine Ecotoxicology and Diatom Bloom Impact Studies

Marine biologists and environmental toxicologists investigating the impact of diatom-derived oxylipins on invertebrate development can use 11(S)-HEPE to study the synergistic toxic effects of HEPE mixtures [1]. The compound is a key component in recreating and studying the complex chemical ecology of diatom blooms and their effects on larval development and survival in echinoderms and other marine organisms [1].

Application

Selection Property

Validation Focus

Lipid mediator profiling by LC-MS/MS

Stereochemically defined analytical standard (≥98% purity)

Quantification accuracy in complex biological matrices; enantiomer-attribution review

In vitro resolution of inflammation studies

Enantiomer-specific signaling context for pro-resolving pathways

Receptor-interaction reproducibility without racemic background interference

Platelet function and vascular biology research

Isomer-selectivity for oxylipin function differentiation

Baseline control for differentiating HEPE isomer activities in multi-oxylipin systems

• [1] Albarano L, et al. Molecular and Morphological Toxicity of Diatom-Derived Hydroxyacid Mixtures to Sea Urchin Paracentrotus lividus Embryos. Mar Drugs. 2019;17(3):144. View Source
• [2] Cayman Chemical. 11(S)-HEPE Product Datasheet. Item No. 32510. View Source